2-(Methylamino)naphtho[2,3-d]thiazole-4,9-dione

• IUPAC Name: 2-(methylamino)benzo[f][1,3]benzothiazole-4,9-dione
• InChI: InChI=1S/C12H8N2O2S/c1-13-12-14-8-9(15)6-4-2-3-5-7(6)10(16)11(8)17-12/h2-5H,1H3,(H,13,14)
• InChI Key: DDPGKZSOCTUHOO-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC2=C(S1)C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C12H8N2O2S
• DSSTOX Substance ID: DTXSID30735055
• Molecular Weight: 244.27 g/mol
• CAS RN: 80937-12-8

Description

“2-(Methylamino)naphtho[2,3-d]thiazole-4,9-dione” is a compound that has been synthesized in various studies. It is a derivative of naphthoquinones, which are common structures for various natural products.

Synthesis Analysis

The synthesis of “this compound” involves the treatment of N-substituted 2-(methylamino)naphthoquinones with S2Cl2 and DABCO in chlorobenzene. This reaction gives the corresponding 2,3-dihydronaphtho[2,3-d][1,3]thiazole-4,9-diones in high to moderate yields.

Molecular Structure Analysis

The molecular structure of “this compound” is complex, with a fused thiazole ring incorporated into the naphthoquinone system.

Chemical Reactions Analysis

The chemical reactions involving “this compound” include a novel ring contraction and fusion reaction of 3H-spiro[1,3-thiazole-2,1’-cyclohexanes] into 2,3,4,5-tetrahydro-1H-carbazole-6,11-diones.

Scientific Research Applications

Naphthoquinone Derivatives
Naphthoquinone derivatives, closely related to the chemical structure , exhibit a variety of pharmacological activities including antibacterial, antifungal, anticancer, antitubercular, anti-inflammatory, and antiviral properties. The hemi-synthesis and pharmacological potential of these compounds have been extensively studied, indicating their significance in medicinal chemistry (Mbaveng & Kuete, 2014).

Thiazolidin-4-one Derivatives
1,3-Thiazolidin-4-one derivatives, sharing a common structural feature with the compound of interest, have shown significant biological potential, including activities against various diseases. These compounds, including their analogues like glitazones and rhodanines, are of high pharmacological importance and are present in commercial pharmaceuticals. Their synthesis, structure, and green methodologies, as well as biological potential, have been well-documented (Santos et al., 2018).

PTP 1B Inhibitors and Structural Optimization
2,4-Thiazolidinediones, structurally related to 2-(Methylamino)naphtho[2,3-d]thiazole-4,9-dione, have been explored as PTP 1B inhibitors. The review focuses on the structural framework optimization of these compounds to enhance their activity profile against PTP 1B, highlighting their potential in treating conditions like insulin resistance associated with type 2 diabetes (Verma et al., 2019).

Conjugated Polymers in Electronic Devices
Compounds structurally related to this compound have been utilized in the synthesis of conjugated polymers, showing potential in electronic device applications. The polymers containing high-performance electron-deficient pigments like isoDPP, BDP, and NDP are synthesized, indicating the potential of these structures in advanced technological applications (Deng et al., 2019).

Synthesis routes and methods

Procedure details

A mixture of 2,3-dichloronaphthalene-1,4-dione 10.0 g (0.044 mol,), 18.0 g K2CO3 (0.13 mol, 3.0 eq) and 1-methylthiourea (0.056 mol, 1.2 eq) in 100 ml isopropanol was stirred at room temperature under N2 for 20 h. After removing all solvents under reduced pressure, the residue was diluted with CH2Cl2 and the K2CO3 was removed by filtration, the organic layer was concentrated, the residue was purified by chromatography to afford 0.1 g 2-(methylamino-) naphtho[2,3-d]thiazole-4,9-dione as black solid in a yield of 0.93%. 1HNMR (300 MHz, DMSO) δ3.59 (s, 3H); 7.78-7.81 (m, 2H); 7.89-7.93 (m, 1H); 7.98-8.01 (m, 1H); 9.06 (br, 1H) ppm. MS-ESI: cal. 244; found: 285 (M+Na+H2O).